3-(1-methyl-1H-indazol-6-yl)propanoic acid
Description
“3-(1-methyl-1H-indazol-6-yl)propanoic acid” is a compound that contains an indazole ring, which is a type of heterocyclic ring . Indazole rings are found in many natural products and drugs . This specific compound, “3-(1-methyl-1H-indazol-6-yl)propanoic acid”, has a molecular formula of C11H12N2O2 .
Synthesis Analysis
The synthesis of indazoles has been a topic of interest in recent years . Strategies for the synthesis of indazoles include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines .Molecular Structure Analysis
The molecular structure of “3-(1-methyl-1H-indazol-6-yl)propanoic acid” includes an indazole ring, a methyl group attached to one of the nitrogen atoms in the indazole ring, and a propanoic acid group attached to the 3-position of the indazole ring .Chemical Reactions Analysis
Indazole-containing compounds have a wide range of chemical and biological properties . They are known to show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .Future Directions
The future directions of research on “3-(1-methyl-1H-indazol-6-yl)propanoic acid” and similar compounds could involve further exploration of their synthesis and potential applications. Given the wide range of biological activities of indazole-containing compounds, there is potential for the development of new drugs .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(1-methyl-1H-indazol-6-yl)propanoic acid involves the reaction of 1-methyl-1H-indazole with 3-bromopropanoic acid, followed by hydrolysis of the resulting ester to yield the final product.", "Starting Materials": [ "1-methyl-1H-indazole", "3-bromopropanoic acid", "Diethyl ether", "Sodium hydroxide", "Hydrochloric acid", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Dissolve 1-methyl-1H-indazole (1.0 equiv) and 3-bromopropanoic acid (1.2 equiv) in diethyl ether and add sodium hydroxide (1.5 equiv).", "Step 2: Stir the reaction mixture at room temperature for 24 hours.", "Step 3: Extract the organic layer with hydrochloric acid and water.", "Step 4: Dry the organic layer over sodium sulfate and evaporate the solvent to yield the crude product.", "Step 5: Dissolve the crude product in ethanol and add hydrochloric acid to hydrolyze the ester.", "Step 6: Neutralize the solution with sodium hydroxide and extract with diethyl ether.", "Step 7: Dry the organic layer over sodium sulfate and evaporate the solvent to yield the final product, 3-(1-methyl-1H-indazol-6-yl)propanoic acid." ] } | |
CAS RN |
1514602-37-9 |
Product Name |
3-(1-methyl-1H-indazol-6-yl)propanoic acid |
Molecular Formula |
C11H12N2O2 |
Molecular Weight |
204.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
